Cas no 2229265-97-6 (4-(3-fluoro-2-methylphenoxy)-4-methylpiperidine)

• Product Name: 4-(3-fluoro-2-methylphenoxy)-4-methylpiperidine
• CAS No: 2229265-97-6
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5916432
• PubChem ID: 165702811
• Update Time: 2025-05-22

4-(3-fluoro-2-methylphenoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-methylphenoxy)-4-methylpiperidine
• EN300-1798079
• 2229265-97-6

• Inchi： 1S/C13H18FNO/c1-10-11(14)4-3-5-12(10)16-13(2)6-8-15-9-7-13/h3-5,15H,6-9H2,1-2H3
• InChI Key： HYUMVTGBVQWKQL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)OC1(C)CCNCC1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-fluoro-2-methylphenoxy)-4-methylpiperidine

4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine: A Comprehensive Overview

4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine, also known by its CAS number 2229265-97-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a substituted phenoxy group attached at the 4-position. The presence of fluorine and methyl groups in its structure contributes to its unique chemical properties and potential applications.

The structure of 4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine is characterized by a piperidine ring where the nitrogen atom is at position 1, and the substituents are located at positions 3 and 4. The phenoxy group at position 4 is further substituted with a fluorine atom at position 3 and a methyl group at position 2 of the phenyl ring. This substitution pattern imparts specific electronic and steric effects, which are crucial for its reactivity and biological activity.

Recent studies have highlighted the potential of 4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine in various fields, including drug discovery and agrochemicals. Its unique structure makes it a promising candidate for modulating biological targets such as enzymes, receptors, or ion channels. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, which are key players in cellular signaling pathways.

In addition to its pharmacological applications, 4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine has been explored for its role in synthetic chemistry. Its piperidine backbone serves as a versatile scaffold for further functionalization, enabling the creation of complex molecules with diverse biological profiles. The ease of synthesis and high yield obtained through optimized reaction conditions have further enhanced its appeal in research settings.

The synthesis of 4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine typically involves multi-step processes, including nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an analytical standpoint, the characterization of 4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine has been achieved through various spectroscopic techniques such as NMR, IR, and MS. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards for both research and industrial applications.

In conclusion, 4-(3-Fluoro-2-Methylphenoxy)-4-Methylpiperidine, with its CAS number 2229265-97-6, represents a valuable compound in contemporary chemical research. Its structural features, coupled with recent advancements in synthesis and application studies, underscore its potential as a lead compound in drug development and other specialized fields.